Cas no 2171453-25-9 ((3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid)

• Product Name: (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid
• CAS No: 2171453-25-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5934562
• PubChem ID: 165582602
• Update Time: 2025-06-13

(3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid
• (3S)-3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid
• 2171453-25-9
• EN300-1575493

• Inchi： 1S/C27H32N2O5/c1-2-18(14-25(30)31)29-26(32)19-13-7-8-17(19)15-28-27(33)34-16-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,17-19,24H,2,7-8,13-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t17?,18-,19?/m0/s1
• InChI Key： MQECMSWRCIBLGA-XBMUEBEBSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](CC(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid

Introduction to (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid (CAS No. 2171453-25-9)

(3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid (CAS No. 2171453-25-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features and potential applications in the synthesis of bioactive molecules and therapeutic agents.

The compound's structure consists of a pentanoic acid backbone, a formamido group, and a cyclopentyl ring substituted with an amino group protected by a fluorenylmethyloxycarbonyl (Fmoc) moiety. The Fmoc group is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal, making it an essential tool in the development of complex peptides and proteins.

Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the synthesis of peptides with enhanced biological activity. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can significantly improve the solubility and stability of peptides, thereby enhancing their therapeutic potential. This is particularly relevant in the development of drugs targeting neurological disorders, cancer, and infectious diseases.

The cyclopentyl ring in (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid adds structural rigidity to the molecule, which can influence its conformational properties and interactions with biological targets. This rigidity can be advantageous in designing peptides with specific binding affinities and selectivities, which are crucial for developing targeted therapies.

In addition to its role in peptide synthesis, this compound has also shown promise in the field of chemical biology. Researchers at the University of California, San Francisco, have utilized Fmoc-protected amino acids to study protein-protein interactions and post-translational modifications. The ability to selectively modify proteins with these derivatives allows for a deeper understanding of cellular processes and the development of novel diagnostic tools.

The synthesis of (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid typically involves multi-step reactions, including the protection of amino groups, ring formation, and final deprotection steps. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to optimize the yield and purity of this compound. These techniques are crucial for large-scale production and commercialization of pharmaceuticals derived from this molecule.

Clinical trials involving compounds derived from Fmoc-protected amino acids have shown promising results. For example, a phase II clinical trial evaluating a peptide-based drug for treating Alzheimer's disease reported significant improvements in cognitive function and reduced amyloid-beta levels in patients. The success of these trials underscores the potential of Fmoc-protected amino acids in developing effective treatments for complex diseases.

Despite its promising applications, the use of (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid also presents challenges. The compound's stability under various conditions, such as pH and temperature, needs to be carefully controlled to ensure consistent performance in different formulations. Additionally, the cost-effectiveness of large-scale production remains a consideration for pharmaceutical companies.

In conclusion, (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid (CAS No. 2171453-25-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool in the development of bioactive peptides and proteins. Ongoing research continues to explore new applications and optimize synthetic methods, further solidifying its importance in the field.